N-(2-bromobenzyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-[(2-bromophenyl)methyl]-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C22H18BrN3O3S/c1-29-16-8-6-14(7-9-16)17-12-30-21-20(17)25-13-26(22(21)28)11-19(27)24-10-15-4-2-3-5-18(15)23/h2-9,12-13H,10-11H2,1H3,(H,24,27)
• InChI Key: OCIDNQXDXGBWTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NCC4=CC=CC=C4Br
• Molecular Formula: C22H18BrN3O3S
• Molecular Weight: 484.4 g/mol

Description

N-(2-bromobenzyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C22H18BrN3O3S and its molecular weight is 484.37. The purity is usually 95%.
BenchChem offers high-quality N-(2-bromobenzyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-bromobenzyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of complex organic compounds with specific functional groups and structural features, such as thienopyrimidines, is a crucial area of research. Studies have developed methodologies for synthesizing derivatives of pyrimidine and related heterocyclic compounds, offering insights into the chemical reactivity and potential modifications of similar compounds. For example, the work of Nagaraju Kerru et al. (2019) on thienopyrimidine derivatives linked with rhodanine groups explored novel synthetic routes and provided structural characterizations, highlighting the antimicrobial potential of these compounds. Such research underlines the importance of synthetic strategies in developing compounds with potential therapeutic applications (Kerru et al., 2019).

Antimicrobial and Antitumor Activities

The exploration of novel compounds for antimicrobial and antitumor activities is a significant application in medicinal chemistry. Studies on thienopyrimidine derivatives and related scaffolds have demonstrated potential in this regard. For instance, Hafez and El-Gazzar (2017) synthesized thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, evaluating their antitumor activity against various human cancer cell lines, showing promising results that suggest potential therapeutic applications (Hafez & El-Gazzar, 2017). This highlights the role of structural modification and functionalization in enhancing biological activity.

Biological Evaluation and Drug Development

The design, synthesis, and biological evaluation of compounds bearing the thienopyrimidine core structure contribute to drug discovery efforts, especially in identifying new therapeutic agents. Pei Huang et al. (2020) synthesized a derivative with the thieno[3,2-d]pyrimidin-4-yl motif, demonstrating significant antiproliferative activity against various cancer cell lines. This study emphasizes the compound's potential in anticancer drug development, showcasing the importance of detailed structural analysis and biological evaluation in identifying promising therapeutic agents (Huang et al., 2020).